Cas no 1261917-13-8 (3-Amino-5-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid)

• Product Name: 3-Amino-5-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid
• CAS No: 1261917-13-8
• MF: C₁₈H₂₀N₂O₄S
• MW: 360.427403450012
• MDL: MFCD18323234
• CID: 2763308
• PubChem ID: 53229055
• Update Time: 2025-11-06

3-Amino-5-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-5-[4-(PIPERIDIN-1-YLSULFONYL)PHENYL]BENZOIC ACID
• MFCD18323234
• DTXSID50692373
• 1261917-13-8
• 3-Amino-5-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%
• 5-Amino-4'-(piperidine-1-sulfonyl)[1,1'-biphenyl]-3-carboxylic acid
• 3-Amino-5-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid

• MDL： MFCD18323234
• Inchi： 1S/C18H20N2O4S/c19-16-11-14(10-15(12-16)18(21)22)13-4-6-17(7-5-13)25(23,24)20-8-2-1-3-9-20/h4-7,10-12H,1-3,8-9,19H2,(H,21,22)
• InChI Key： RZKFKUIOZYXCNK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=C(C=C(C(=O)O)C=2)N)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 360.11437830Da
• Monoisotopic Mass: 360.11437830Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 109Ų